Cas no 524729-49-5 (3-Methylisoxazole-4,5-diamine)

• Product Name: 3-Methylisoxazole-4,5-diamine
• CAS No: 524729-49-5
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 839191
• Update Time: 2023-08-02

3-Methylisoxazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazolediamine,3-methyl-(9CI)
• 3-methyl-1,2-oxazole-4,5-diamine
• 3-methylisoxazole-4,5-diamine
• 4,5-isoxazolediamine,3-methyl-
• ZB1015
• 3-Methylisoxazole-4,5-diamine

• Inchi： 1S/C4H7N3O/c1-2-3(5)4(6)8-7-2/h5-6H2,1H3
• InChI Key： SHIVHMANNZELCE-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C)=N1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Topological Polar Surface Area: 78.1